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Compound of Interest

Compound Name: Allophanic acid

Cat. No.: B1214289

An In-depth Technical Guide to Allophanic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of allophanic acid, focusing on its
chemical structure, properties, synthesis, and biological relevance. The information is tailored
for a technical audience and includes detailed data, experimental methodologies, and visual
representations of key processes.

Introduction to Allophanic Acid

Allophanic acid, with the chemical formula CzH4N20s3, is an organic compound that can be
described as the carboxylated derivative of urea.[1][2] Its IUPAC name is carbamoylcarbamic
acid.[1][3] The molecule features a carbamoyl group attached to a carbamic acid, which
imparts a unique combination of chemical functionalities.[1] While the acid itself may be
elusive, its conjugate base, allophanate (HzNC(O)NHCO2z"), is well-known and has been
characterized in various salts.[2] Allophanic acid and its derivatives are relevant in fields
ranging from agriculture, where it plays a role in soil chemistry, to pharmacology, where its
derivatives are being explored.[1] It is also recognized as an environmental transformation
product of certain pesticides, such as Thiophanate-methyl.[3][4]

Chemical Structure and Properties
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Allophanic acid is a relatively small molecule with a molecular weight of approximately 104.07
g/mol .[1][3] The structure consists of a central nitrogen atom linking a carbonyl group (part of a
urea moiety) and a carboxylic acid group. This arrangement allows for tautomerism between
the amide form (H2NC(O)NHCO2zH) and the imidic form (HN=C(OH)NHCO:zH).[1]

The fundamental properties and identifiers of allophanic acid are summarized in the table
below for easy reference.

Property Value Source(s)
IUPAC Name carbamoylcarbamic acid [1][2][3]
Synonyms AII.ophanate, Urea-1-carboxylic (EI]
acid

CAS Number 625-78-5 [1][2][3]
Molecular Formula C2HaN203 [1][3][6]
Molecular Weight 104.07 g/mol [11[3]
Canonical SMILES C(=0)(N)NC(=0)0O [1][2][6]

AVWRKZWQTYIKIY-
InChl Key [1][3]6]
UHFFFAOYSA-N

Synthesis of Allophanic Acid

Allophanic acid can be synthesized through the direct carboxylation of urea. One common
laboratory-scale method involves the reaction of urea with an alkali metal bicarbonate, such as
sodium bicarbonate.[2] The process involves the nucleophilic attack of the urea nitrogen on the
carbonyl carbon of the bicarbonate, followed by proton transfer.

The logical workflow for this synthesis is depicted below.
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Figure 1. Synthesis of Allophanic Acid from Urea.

Representative Experimental Protocol

The following provides a generalized methodology for the synthesis of allophanic acid based
on the reaction between urea and sodium bicarbonate, as described in the literature.[2] This

protocol is intended as a guide for researchers.

Objective: To synthesize allophanic acid via the carboxylation of urea.
Materials:

e Urea (H2NCONH2)

¢ Sodium Bicarbonate (NaHCOs)
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Deionized Water

Reaction vessel with stirring capability

pH meter

Appropriate workup and purification apparatus (e.g., for crystallization or chromatography)
Procedure:

o Preparation of Reactants: Prepare aqueous solutions of urea and sodium bicarbonate of
desired molar concentrations.

e Reaction: Combine the urea and sodium bicarbonate solutions in the reaction vessel. The
reaction is typically performed in an aqueous medium.

 Stirring: The mixture is stirred continuously to ensure homogeneity and facilitate the reaction.
Reaction conditions such as temperature and time should be carefully controlled and
optimized.

» Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or by analyzing the consumption of reactants.

» Workup and Isolation: Upon completion, the reaction mixture will contain allophanic acid (or
its sodium salt, sodium allophanate) and sodium hydroxide as a by-product.[2] The pH of the
solution will be basic due to the formation of NaOH.

 Purification: The desired product, allophanic acid, can be isolated and purified. This may
involve acidification to protonate the allophanate, followed by techniques like crystallization,
extraction, or column chromatography.

o Characterization: The identity and purity of the synthesized allophanic acid should be
confirmed using standard analytical methods, such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Biological Role and Enzymatic Interaction
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In biological systems, the deprotonated form of allophanic acid, allophanate, serves as a key
intermediate in the urea degradation pathway in some organisms, such as Saccharomyces
cerevisiae.[7] It is a substrate for the enzyme allophanate hydrolase, which catalyzes its
breakdown into two molecules of carbon dioxide and two molecules of ammonia.[2]

The enzymatic degradation pathway is illustrated in the diagram below.
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Figure 2. Enzymatic breakdown of Allophanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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